Cas no 1486186-89-3 (3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one)

• Product Name: 3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one
• CAS No: 1486186-89-3
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6057693
• PubChem ID: 82367342
• Update Time: 2025-05-20

3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one
• 1-Propanone, 3-amino-1-(4-methoxy-3-nitrophenyl)-
• 1486186-89-3
• EN300-1847328

• Inchi： 1S/C10H12N2O4/c1-16-10-3-2-7(9(13)4-5-11)6-8(10)12(14)15/h2-3,6H,4-5,11H2,1H3
• InChI Key： GIKIYLJAMMNMHG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C([N+]([O-])=O)=C1)(=O)CCN

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 391.1±32.0 °C(Predicted)
• pka: 8.11±0.10(Predicted)

Additional information on 3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one

Research Brief on 3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one (CAS: 1486186-89-3): Recent Advances and Applications

3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one (CAS: 1486186-89-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one as a precursor in the synthesis of selective kinase inhibitors. The researchers demonstrated that modifications to the nitro and methoxy functional groups could significantly enhance the compound's binding affinity to specific kinase targets, making it a promising candidate for cancer therapy. The study also reported improved pharmacokinetic properties, such as increased bioavailability and reduced cytotoxicity, compared to earlier analogs.

In addition to its applications in oncology, recent research has explored the antimicrobial potential of 3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one. A 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotic development.

The synthetic pathways for 3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one have also been optimized in recent years. A 2023 study in Organic Process Research & Development described a scalable, high-yield synthesis method using green chemistry principles, reducing the environmental impact of production. This advancement is particularly relevant for industrial-scale manufacturing, where efficiency and sustainability are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of 3-amino-1-(4-methoxy-3-nitrophenyl)propan-1-one derivatives. Issues such as metabolic stability and off-target effects need to be addressed in future studies. However, the compound's versatility and potential for structural modifications make it a valuable tool for drug discovery. Ongoing research is expected to further elucidate its pharmacological properties and expand its applications in treating various diseases.